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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605 Get Quote

Disclaimer: Specific toxicological data for dimethyl vinyl phosphate is limited in publicly

available literature. Therefore, this guide leverages data from the closely related and well-

studied organophosphate insecticide, dichlorvos (2,2-dichlorovinyl dimethyl phosphate), to

provide a comprehensive toxicological profile. This approach, known as read-across, is a

common practice in toxicology for risk assessment of data-poor chemicals. However, it is

important to note that the toxicological properties of dimethyl vinyl phosphate may differ from

those of dichlorvos.

Introduction
Dimethyl vinyl phosphate is an organophosphate compound. Organophosphates are a class

of chemicals widely used as pesticides and are known for their neurotoxic effects. This

technical guide provides a detailed overview of the toxicological profile of dimethyl vinyl
phosphate, intended for researchers, scientists, and drug development professionals. Due to

the limited availability of data for dimethyl vinyl phosphate, this profile heavily relies on

information from its close structural analog, dichlorvos.

Chemical and Physical Properties
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Property Value Reference

Chemical Name Dimethyl vinyl phosphate -

Synonyms
Phosphoric acid, dimethyl vinyl

ester
-

Molecular Formula C4H9O4P -

Molecular Weight 152.09 g/mol -

Appearance Colorless liquid (presumed) -

Boiling Point Decomposes before boiling [1]

Melting Point -60 °C (for Dichlorvos) [1]

Vapor Pressure Data not available -

Water Solubility
Soluble (presumed based on

related compounds)

Log P (Octanol/Water Partition

Coefficient)
Data not available -

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
The toxicokinetics of dimethyl vinyl phosphate are expected to be similar to other vinyl

phosphate insecticides.[2]

Absorption: Organophosphates are readily absorbed through all major routes of exposure:

dermal, inhalation, and oral.[3]

Distribution: Following absorption, organophosphates are distributed throughout the body, with

the highest concentrations often found in the liver and kidneys.

Metabolism: The metabolism of vinyl phosphate insecticides is a critical detoxification pathway.

[2] The primary metabolic routes for vinyl phosphates in mammals include:[4]
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Hydrolysis: The ester linkages are hydrolyzed by A-esterases (phosphatases), leading to the

formation of dimethyl phosphate and the corresponding vinyl alcohol derivative. This is a

major detoxification step.

Oxidative Dealkylation: The methyl groups can be removed through oxidative processes,

primarily mediated by cytochrome P450 enzymes in the liver.

Glutathione Conjugation: Glutathione S-transferases can catalyze the conjugation of

glutathione to the vinyl group, leading to its excretion.

The degradation of dichlorvos, a related compound, primarily proceeds through hydrolysis,

breaking it down into dimethyl phosphate and dichloroacetaldehyde.[5] Microbial degradation in

the environment can also play a significant role in breaking down these compounds.[6][7]

Excretion: The metabolic products of vinyl phosphates are more water-soluble and are primarily

excreted in the urine.

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of toxicity for dimethyl vinyl phosphate, like other

organophosphates, is the inhibition of the enzyme acetylcholinesterase (AChE).[3] AChE is

responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) at cholinergic

synapses.

Signaling Pathway of Acetylcholinesterase Inhibition
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Caption: Inhibition of acetylcholinesterase by dimethyl vinyl phosphate leads to the

accumulation of acetylcholine in the synaptic cleft.

Inhibition of AChE by dimethyl vinyl phosphate leads to an accumulation of acetylcholine in

the synaptic cleft, resulting in continuous stimulation of cholinergic receptors on the

postsynaptic membrane. This overstimulation of the nervous system is responsible for the

clinical signs of organophosphate poisoning.

Acute Toxicity
Specific acute toxicity data for dimethyl vinyl phosphate is not readily available. The following

data for the close structural analog, dichlorvos, is provided as a surrogate.
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Endpoint Species Route Value Reference

LD50 Rat Oral 58.8 mg/kg [1]

LD50 Rat Dermal 113 mg/kg [1]

LC50 Rat Inhalation (4h) 1.66 ppm (vapor) [1]

LC50 Rat Inhalation (4h) 0.34 mg/L (mist) [1]

Signs of Acute Toxicity: The acute toxic effects of organophosphates are a direct result of

acetylcholinesterase inhibition and the subsequent cholinergic crisis. Symptoms can be

categorized as muscarinic, nicotinic, and central nervous system (CNS) effects.

Muscarinic Effects: Salivation, lacrimation, urination, defecation, gastrointestinal cramping,

and emesis (SLUDGE), as well as bronchospasm and bronchorrhea.

Nicotinic Effects: Muscle fasciculations, cramping, and weakness, which can progress to

paralysis of skeletal and respiratory muscles.

CNS Effects: Anxiety, restlessness, confusion, ataxia, tremors, seizures, and coma.

Subchronic and Chronic Toxicity
No specific subchronic or chronic toxicity data for dimethyl vinyl phosphate were found.

Long-term exposure to organophosphates can lead to ongoing neurological and

neurobehavioral effects. For dichlorvos, a No-Observed-Adverse-Effect Level (NOAEL) has

been established based on cholinesterase inhibition.
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Endpoint Species Route Duration Value
Endpoint

Observed
Reference

NOAEL Dog Oral -
0.05

mg/kg/day

Reductions

in plasma,

RBC, and

brain

cholinester

ase

activities

[6]

NOAEL Rat Inhalation - 0.05 mg/m³

Reduction

in brain

cholinester

ase activity

[6]

Genotoxicity and Carcinogenicity
There is no specific information on the genotoxicity or carcinogenicity of dimethyl vinyl
phosphate. For the analog dichlorvos, the International Agency for Research on Cancer

(IARC) has classified it as Group 2B, possibly carcinogenic to humans.[1]

Experimental Protocols
Acetylcholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay is widely used to determine AChE activity and screen for inhibitors.

Principle: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine to produce

thiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a

yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified by measuring the

absorbance at 412 nm.

Materials:

Acetylcholinesterase (AChE) enzyme solution

Acetylthiocholine iodide (ATCI) substrate solution
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5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB) solution

Phosphate buffer (pH 8.0)

Test compound (Dimethyl vinyl phosphate) dissolved in a suitable solvent

96-well microplate

Microplate reader

Procedure:

Prepare serial dilutions of the test compound.

In a 96-well plate, add the following to each well:

Phosphate buffer

Test compound solution (or solvent for control)

AChE enzyme solution

Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g.,

15 minutes) to allow the inhibitor to interact with the enzyme.

Add the DTNB solution to each well.

Initiate the reaction by adding the ATCI substrate solution to each well.

Immediately measure the absorbance at 412 nm at regular intervals for a set period (e.g.,

every 30 seconds for 10 minutes) using a microplate reader.

Calculate the rate of reaction for each well.

Determine the percent inhibition of AChE activity by the test compound compared to the

control.
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In Vivo Acute Oral Toxicity Study (OECD Guideline 423:
Acute Toxic Class Method)
This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a small number of animals per step. The outcome

of each step (mortality or evident toxicity) determines the dose for the next step. The method

allows for the classification of the substance into a GHS category.

Experimental Workflow for In Vivo Acute Oral Toxicity (OECD 423)
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Caption: A simplified workflow for an in vivo acute oral toxicity study following OECD Guideline

423.
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Procedure:

Animal Selection: Use healthy, young adult rodents of a single sex (usually females).

Dose Selection: Select a starting dose from one of the four fixed levels: 5, 50, 300, or 2000

mg/kg body weight. The choice is based on any existing information about the substance's

toxicity.

Dosing: Administer the test substance by oral gavage to a group of three animals.

Observation: Observe the animals closely for signs of toxicity and mortality for at least 14

days.

Stepwise Procedure:

If 2 or 3 animals die, the test is stopped, and the substance is classified.

If 0 or 1 animal dies, the next step is to dose three more animals at a higher or lower dose

level, depending on the outcome.

This process is repeated until a clear outcome is obtained.

Data Analysis: The results are used to classify the substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.

Conclusion
The toxicological profile of dimethyl vinyl phosphate is presumed to be dominated by its

activity as an acetylcholinesterase inhibitor, a characteristic feature of organophosphate

compounds. While specific quantitative toxicity data for dimethyl vinyl phosphate is scarce,

data from its close structural analog, dichlorvos, indicates a high acute toxicity via oral, dermal,

and inhalation routes. The primary mechanism of action involves the disruption of cholinergic

neurotransmission, leading to a range of neurotoxic effects. Metabolism is expected to proceed

via hydrolysis and oxidative pathways, leading to detoxification and excretion. Further research

is warranted to establish a definitive toxicological profile for dimethyl vinyl phosphate and to

reduce the uncertainty associated with the read-across from dichlorvos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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